N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-[5-[(3-fluorophenyl)sulfamoyl]-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C11H10FN3O3S2/c1-7(16)14-11-13-6-10(19-11)20(17,18)15-9-4-2-3-8(12)5-9/h2-6,15H,1H3,(H,13,14,16)
• InChI Key: NATWVHVZBBORAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)S(=O)(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C11H10FN3O3S2
• Molecular Weight: 315.3 g/mol

Description

N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide, also known as Fasudil, is a potent Rho kinase inhibitor that has been widely used in scientific research. Fasudil was originally developed as a vasodilator for the treatment of cerebral vasospasm after subarachnoid hemorrhage. However, its ability to inhibit Rho kinase has led to its use in a variety of research applications.

Mechanism of Action

N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide is a potent inhibitor of Rho kinase, which is involved in the regulation of smooth muscle contraction, cell migration, and cell proliferation. N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide inhibits Rho kinase by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate, leading to a decrease in Rho kinase activity.
Biochemical and Physiological Effects:
N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide inhibits smooth muscle contraction and cell migration. In vivo studies have shown that N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide can reduce blood pressure and inhibit neointimal hyperplasia. N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has also been shown to have neuroprotective effects in animal models of cerebral ischemia.

Advantages and Limitations for Lab Experiments

N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has several advantages for use in lab experiments. It is a potent and specific inhibitor of Rho kinase, making it a useful tool for studying the role of Rho kinase in a variety of cellular processes. N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide is also relatively easy to use and has a low toxicity profile.
However, there are also limitations to the use of N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide in lab experiments. N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide can be expensive, which may limit its use in some labs. Additionally, N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has a short half-life, which may require frequent dosing in some experiments.

Future Directions

For the use of N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide in scientific research include the study of its potential use in cancer therapy and the treatment of neurological disorders.

Synthesis Methods

N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide can be synthesized through a multi-step process that involves the reaction of 2-chloroacetyl chloride with 4-amino-3-fluorophenylsulfonamide to form N-(4-amino-3-fluorophenylsulfonyl)-2-chloroacetamide. This intermediate is then reacted with thioacetamide in the presence of a base to form N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide.

Scientific Research Applications

N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has been used in a variety of scientific research applications due to its ability to inhibit Rho kinase. Rho kinase is a serine/threonine protein kinase that plays a role in a variety of cellular processes, including smooth muscle contraction, cell migration, and cell proliferation. N-(5-{[(3-fluorophenyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has been shown to inhibit Rho kinase activity and has been used to study the role of Rho kinase in a variety of cellular processes.